Cas no 2229273-84-9 (1-(but-3-yn-2-yl)-2,4-dimethylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-2,4-dimethylbenzene
• CAS No: 2229273-84-9
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 6024159
• PubChem ID: 165641186
• Update Time: 2025-06-10

1-(but-3-yn-2-yl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-2,4-dimethylbenzene
• EN300-1802910
• 2229273-84-9

• Inchi： 1S/C12H14/c1-5-10(3)12-7-6-9(2)8-11(12)4/h1,6-8,10H,2-4H3
• InChI Key： FVSKSJOJFIMKPQ-UHFFFAOYSA-N
• SMILES： C1(C=CC(C)=CC=1C)C(C#C)C

Computed Properties

• Exact Mass: 158.109550447g/mol
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)-2,4-dimethylbenzene

1-(But-3-yn-2-yl)-2,4-Dimethylbenzene: A Comprehensive Overview

1-(But-3-yn-2-yl)-2,4-dimethylbenzene is a unique organic compound with the CAS number 2229273-84-9. This compound is characterized by its alkynyl group attached to a dimethylbenzene ring, making it a valuable molecule in various chemical and industrial applications. The structure of this compound combines the reactivity of an alkyne with the stability of a substituted benzene ring, offering a versatile platform for further chemical modifications.

The synthesis of 1-(but-3-yn-2-yl)-2,4-dimethylbenzene typically involves the coupling of an alkyne with an aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, leveraging transition metal catalysts such as palladium or copper. These methods not only enhance the yield but also minimize side reactions, making the production process more environmentally friendly and cost-effective.

One of the key applications of 1-(but-3-yn-2-yl)-2,4-dimethylbenzene lies in its use as an intermediate in organic synthesis. Its alkyne functionality allows for further functionalization through processes such as hydroamination, cycloaddition, or click chemistry. For instance, researchers have explored its utility in constructing complex molecular frameworks for pharmaceuticals and agrochemicals. The dimethyl substitution on the benzene ring provides additional steric and electronic properties, which are crucial for tuning the reactivity and selectivity of subsequent reactions.

Recent studies have highlighted the potential of 1-(but-3-yn-2-yl)-2,4-dimethylbenzene in materials science. By incorporating this compound into polymer systems, scientists have demonstrated enhanced mechanical properties and thermal stability. For example, its use as a monomer in polyurethane synthesis has shown promising results in creating high-performance materials suitable for aerospace and automotive industries.

In addition to its synthetic applications, 1-(but-3-yn-2-yl)-2,4-dimethylbenzene has been investigated for its biological activity. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties. These findings open new avenues for exploring its potential in drug discovery and development.

The environmental impact of synthesizing and using 1-(but-3-yn-2-yli)-2,4-dimethylbenzene has also been a focus of recent research. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For instance, solvent-free reactions and biocatalytic methods are being explored to enhance the sustainability of its production processes.

In conclusion, 1-(but3ynyl)-2,4-dimethylbenzene (CAS No: 2229273849) is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse applications in organic synthesis, materials science, and pharmacology. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.